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Compound of Interest |

Compound Name: 1,6-Divinylperfluorohexane

CAS No.: 1800-91-5

Cat. No.: B167291
JAI213114]
Abstract

1,6-Divinylperfluorohexane is a critical fluorinated monomer used in the synthesis of high-
performance perfluoroelastomers (FFKM) and as a cross-linking agent in lithium-sulfur battery
cathodes.[4] Its unique structure—a perfluorohexane core flanked by reactive vinyl groups—
imparts thermal stability and chemical resistance while maintaining polymerization capability.[4]
[5] This guide provides a validated GC-MS protocol for its analysis, addressing specific
challenges such as volatility (BP 84°C), "fluorous” solubility behavior, and electron ionization
(El) fragmentation patterns.

Physicochemical Profile & Analytical Challenges

Understanding the analyte's physical nature is the first step in method design.
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Property

Value

Analytical Implication

CAS Number

1800-91-5

Reference standard
verification.[1][4][6]

Molecular Formula

MW = 354.14 g/mol .[1][4]

Boiling Point

84 °C

Highly volatile; requires low
initial oven temp and solvent

delay management.

Density

1.506 g/mL

High density; gravimetric
preparation is preferred over
volumetric.

Solubility

Hydrophobic / Lipophobic

Insoluble in water. Miscible in
fluorinated solvents, acetone,
and THF. Limited solubility in

standard alkanes.

Reactivity

Vinyl groups

Susceptible to polymerization;
store standards at <4°C,
potentially with a radical
inhibitor.

Method Development Strategy

The "Why" Behind the Protocol

« Inlet Selection: Due to the compound's volatility, a Split Injection technique is mandated to

prevent column overload and ensure sharp peak shapes. Splitless injection is reserved only

for trace-level impurity analysis (<10 ppm).

e Column Choice: A standard non-polar 5% Phenyl-arylene (e.g., DB-5ms, ZB-5ms) is

recommended. While fluorinated columns (e.g., DB-VRX) exist, the vinyl groups in this

analyte provide sufficient interaction with phenyl phases to separate it from saturated

fluorocarbon impurities.

e Solvent System: Standard hydrocarbon solvents (Hexane/Heptane) may cause phase

separation or "oiling out" due to the fluorophobic effect. Dichloromethane (DCM) or
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Trifluorotoluene are superior choices for solvation.

Workflow Visualization

Column Separation
DB-5ms (30m)

Dilution in DCM 1uLin Inlet Thermal Gradient Eluion
(1 mg/mL) Split50:1 @ 200°C

Click to download full resolution via product page
Figure 1: Analytical workflow for 1,6-Divinylperfluorohexane.

Experimental Protocol
Reagents and Standards

» Reference Standard: 1,6-Divinylperfluorohexane (>97% purity).[6]
» Solvent: Dichloromethane (DCM), HPLC Grade or higher.

¢ Internal Standard (ISTD): Octafluoronaphthalene (OFN) or 1,3-Dichlorobenzene. Note: OFN
is preferred due to similar halogenated ionization characteristics.

Sample Preparation
Standard Stock Solution (1000 ppm):

e Weigh 10.0 mg of 1,6-Divinylperfluorohexane into a 10 mL volumetric flask.

 Critical Step: Add approx. 5 mL DCM and swirl to dissolve. Ensure no droplets adhere to the
glass (fluorinated compounds can be sticky).

¢ Dilute to volume with DCM.

Working Standards: Prepare serial dilutions in DCM to generate a curve: 1, 5, 10, 50, 100 ppm.
Add ISTD to a final concentration of 10 ppm in all vials.

GC-MS Conditions
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Parameter Setting Rationale
Agilent 7890/8890 or )
GC System ) Robust oven control required.
equivalent
DB-5ms Ul (30m x 0.25mm x Low bleed, good selectivity for
Column ) )
0.25pum) semi-volatiles.
) Helium @ 1.2 mL/min Optimal linear velocity for MS
Carrier Gas ]
(Constant Flow) resolution.
) ) Low temp prevents thermal
Inlet Split/Splitless @ 200°C ] o
degradation/polymerization.
o ) ) Prevents saturation; analyte is
Injection 1.0 pL, Split Ratio 50:1

volatile and abundant.

Oven Program

40°C (hold 2 min) -> 15°C/min
-> 200°C (hold 1 min)

Low initial temp is vital to focus
the volatile analyte (BP 84°C).

Transfer Line

230°C

Prevents condensation before

the source.

MS Acquisition Parameters

e Source: Electron lonization (El), 70 eV.

Source Temp: 230°C.

Quadrupole Temp: 150°C.

Acquisition Mode:

Solvent Delay: 2.5 minutes (Adjust based on DCM elution).

o SCAN: 35-450 m/z (For identification/purity).

o SIM: For quantitation (see Table below).

Data Analysis & Interpretation
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Mass Spectrum Characteristics

The fragmentation of 1,6-Divinylperfluorohexane follows specific pathways driven by the

stability of perfluorinated cations.
e Molecular lon (

):m/z 354.[1][4] Distinct, though intensity may be moderate.

» Base Peak / Diagnostic Fragment:m/z 235.
o Mechanism: Loss of a pentafluoroethyl radical (

, mass 119) from the chain ends or rearrangement.

. This is a signature fragmentation for perfluorinated chains.
e Other Fragments:
o m/z 69 (

): Ubiquitous in fluorocarbons, high intensity but low specificity.

o m/z 131 (
): Common perfluoroallyl cation.

SIM Table for Quantitation:

lon Type miz Dwell Time (ms) Purpose

Quantitation

Target 354.0 50
(Molecular lon)

| Qualifier 1 | 235.0 | 50 | Confirmation (
) | | Qualifier 2 | 69.0 | 25 | Confirmation (Fluorocarbon check) |

Retention Time
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Under the prescribed conditions, 1,6-Divinylperfluorohexane typically elutes between 4.5 and
5.5 minutes. The vinyl groups slightly increase retention compared to perfluorohexane (

) due to pi-pi interactions with the column phase.

Validation & Quality Control

To ensure the method is "Trustworthy" (Part 2 of requirements), the following criteria must be
met:

o System Suitability: Inject the 10 ppm standard 5 times. RSD of the Area Ratio (Analyte/ISTD)
must be < 5%.

e Linearity:

over the range 1-100 ppm.

o Carryover Check: Inject a blank solvent immediately after the highest standard (100 ppm).
No peak at 354 m/z should exceed 0.1% of the high standard area.

o Stability: Standards should be stored in amber vials at 4°C. Re-analyze after 24 hours to
check for polymerization (loss of signal or appearance of dimer peaks at higher retention
times).

Troubleshooting Guide
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Issue Probable Cause Corrective Action
Fluorinated compounds can
. L interact with active silanols.
Tailing Peak Activity in liner or column

Use Ultra-Inert liners and trim

the column.

Low Sensitivity (m/z 354)

Source contamination

Fluorocarbons can deposit
insulating layers in the source.
Clean the ion source if 69/219
(PFTBA) ratios are off.

Split Peaks

Solvent mismatch

DCM is volatile; if the oven
starts >40°C, the solvent may
flash improperly. Ensure initial

temp is 40°C or lower.

Ghost Peaks

Septum bleed or vial cap

Fluorinated vapors can extract
plasticizers from non-PTFE
lined caps. Use only PTFE-

lined caps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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